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Compound of Interest

Compound Name: 2-Bromo-3-methylpentanoic acid

Cat. No.: B1597287

Essential Safety and Handling Guide for 2-
Bromo-3-methylpentanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety, handling, and disposal information for 2-Bromo-3-
methylpentanoic acid (CAS No. 42880-22-8). Given the absence of a specific Safety Data
Sheet (SDS), the following procedures are based on information for structurally similar
corrosive and halogenated organic compounds. A thorough risk assessment should be
conducted before handling this chemical.

I. Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-3-methylpentanoic acid is anticipated to be corrosive and capable of causing
severe skin burns and eye damage. Appropriate PPE is mandatory to ensure personal safety.

Table 1: Recommended Personal Protective Equipment (PPE)
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Body Part Recommended Protection Specifications/Standards
) Conforming to OSHA 29 CFR
Chemical safety goggles and a
Eyes/Face ) 1910.133 or European
face shield
Standard EN166.[1]
Chemical-resistant gloves )
o Inspect gloves for degradation
) (e.g., nitrile or butyl rubber)
Skin or punctures before each use.

and a long-sleeved laboratory

coat.

[2](3]

Respiratory

Work in a well-ventilated area,
preferably a chemical fume
hood. A NIOSH/MSHA-
approved respirator may be
necessary if vapors or aerosols

are generated.

Follow OSHA respirator
regulations in 29 CFR
1910.134 or European
Standard EN 149.[1]

Body

A knee-length laboratory coat

or other protective clothing.

To protect skin and personal

clothing from splashes.[4]

Il. Quantitative Data

The following table summarizes the known physical and chemical properties of 2-Bromo-3-

methylpentanoic acid.

Table 2: Physical and Chemical Properties of 2-Bromo-3-methylpentanoic Acid
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Property Value

Molecular Formula C6H11BrO2[5]

Molecular Weight 195.05 g/mol [5]
Appearance Colorless oily liquid[5]
Boiling Point 240.5 °C at 760 mmHgJ[5]
Flash Point 99.3 °C[5]

Density 1.432 g/cm3[5]

Storage Temperature 2-8°C[5]

lll. Operational Plan: Step-by-Step Handling
Procedure

A systematic approach is essential for the safe handling of 2-Bromo-3-methylpentanoic acid.

e Preparation:

[e]

Ensure a safety shower and eyewash station are readily accessible and functional.

o

Conduct all work within a certified chemical fume hood to ensure adequate ventilation.[6]

[¢]

Assemble and inspect all necessary PPE.

o

Have spill cleanup materials (e.qg., inert absorbent) readily available.

e Handling:

o

Avoid direct contact with skin, eyes, and clothing.

[¢]

Use compatible labware (e.g., glass, PTFE).

[¢]

Wash hands thoroughly after handling, even if gloves were worn.[1]

[e]

Do not eat, drink, or smoke in the laboratory.
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o Storage:

o Store in a tightly sealed, properly labeled container in a cool, dry, and well-ventilated area
designated for corrosive materials.[1]

o Keep away from incompatible materials such as strong bases and oxidizing agents.[1]

IV. Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory
compliance. 2-Bromo-3-methylpentanoic acid should be treated as halogenated organic
hazardous waste.

o Waste Segregation:

o Collect waste 2-Bromo-3-methylpentanoic acid and any contaminated materials in a
designated, labeled, and sealed container for halogenated organic waste.[7][8]

o Do not mix with non-halogenated, acidic, basic, or other waste streams.[9]
» Container Management:
o Use a compatible container (e.g., polyethylene or plastic-coated glass).[9]
o Keep the waste container securely closed when not in use.[9]
o Disposal Procedure:

o Arrange for disposal through your institution's Environmental Health and Safety (EHS)
office or a licensed hazardous waste disposal company.[7]

o Under no circumstances should this chemical be disposed of down the drain or in regular
trash.[8]

V. Experimental Workflow
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Caption: Workflow for safely handling and disposing of 2-Bromo-3-methylpentanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-2-bromo-3-methylpentanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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